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Compound of Interest

Compound Name: Furosemide-d5

Cat. No.: B563120

Audience: Researchers, scientists, and drug development professionals.
Introduction

Furosemide-d5 is the deuterated form of Furosemide, a potent loop diuretic that acts by
inhibiting the Na-K-2Cl symporter in the thick ascending limb of the Henle loop. In research and
drug development, Furosemide-d5 is primarily utilized as an internal standard for the
guantification of Furosemide in biological samples using mass spectrometry-based techniques
like GC-MS or LC-MSJ[1]. The stable isotope label ensures that its chemical behavior is nearly
identical to that of the unlabeled analyte, but its different mass allows for clear differentiation in
mass spectrometric analysis. Accurate preparation of a Furosemide-d5 stock solution is the
first critical step to ensure the precision and reliability of quantitative assays. This document
provides a detailed protocol for the preparation, storage, and handling of Furosemide-d5 stock
solutions.

Furosemide-d5 Chemical and Physical Data

A summary of the essential chemical and physical properties of Furosemide-d5 is provided
below. This information is critical for accurate stock solution preparation and for understanding
the compound's handling requirements.
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Property Value Reference
5-(Aminosulfonyl)-4-chloro-2-

Chemical Name [(2-furanyl- [2]
methyl)amino]benzoic Acid-d5

Molecular Formula C12H6D5CIN20sS [2][3]

Molecular Weight 335.77 g/mol [21[31[4]
White to pale yellow or off-

Appearance ) ) [3]
white solid

Purity Typically =98% [3]
DMSO (=100 mg/mL), Slightly

Solubility soluble in Methanol and [11[31[5][6]

Chloroform

Solid Compound Storage

Store at -20°C

[1]3]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 1 mg/mL stock solution of Furosemide-d5 in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment

» Furosemide-d5 solid powder

¢ Dimethyl Sulfoxide (DMSO), anhydrous or HPLC grade

» Analytical balance (readable to at least 0.01 mg)

o Calibrated micropipettes and sterile tips

e Amber glass vial or clear vial wrapped in aluminum foll

e \ortex mixer

e Sonicator (optional, for aiding dissolution)

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.scbt.com/p/furosemide-d5-54-31-9-unlabeled
https://www.scbt.com/p/furosemide-d5-54-31-9-unlabeled
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.scbt.com/p/furosemide-d5-54-31-9-unlabeled
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.simsonpharma.com/product/furosemide-d5
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.caymanchem.com/product/31789/furosemide-d5
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.medchemexpress.com/furosemide-d5.html
http://file.medchemexpress.com/batch_PDF/HY-B0135S/Furosemide-d5-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/31789/furosemide-d5
https://www.usbio.net/biochemicals/F9202-01/Furosemided5-5Aminosulfonyl4chloro22furanylmethylamino-Benzoic-Acid
https://www.benchchem.com/product/b563120?utm_src=pdf-body
https://www.benchchem.com/product/b563120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions

o Handle Furosemide-d5 in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE to avoid inhalation, ingestion, or direct contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for Furosemide-d5 before starting any work.

Workflow for Stock Solution Preparation

Preparation Phase Storage & Labeling

Start: Gather 1. Weigh Furosemide-ds 2. Transfer Powder 3. Add Solvent 4. Dissolve Compound || 6. Store at Appropriate End: Stock Solution
Materials & PPE (e.g., 1 mg) to Vial ‘ (e.g., 1 mL DMSO) ‘ ‘ (Vortex/Sonicate) || 1| > LaPel Vial Clearly Temperature Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Furosemide-d5 stock solution.

Step-by-Step Procedure

o Equilibration: Allow the vial containing Furosemide-d5 solid to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Tare a clean, amber glass vial on an analytical balance. Carefully weigh the
desired amount of Furosemide-d5 powder (e.g., 1.0 mg) directly into the vial. Record the
exact weight.

» Solvent Addition: Based on the recorded weight, calculate the required volume of DMSO to
achieve the target concentration of 1 mg/mL.

o Calculation Example: For 1.0 mg of Furosemide-d5, add 1.0 mL of DMSO.
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Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. If necessary, use a sonicator bath for a few minutes to aid dissolution. Visually
inspect the solution against a light source to ensure no particulates are present.

o Labeling: Clearly label the vial with the compound name (Furosemide-d5), concentration (1
mg/mL), solvent (DMSO), preparation date, and your initials.

o Storage: Store the stock solution in accordance with the stability guidelines outlined in the
next section. For immediate use, the solution can be kept at room temperature, protected
from light.

Stock Solution Storage and Stability

Proper storage is crucial to maintain the integrity and concentration of the Furosemide-d5
stock solution. The stability of the solution is dependent on the storage temperature.

Storage ] .
Shelf Life Recommendations Reference
Temperature

Recommended for
-80°C 6 months [51[6]
long-term storage.

Suitable for short to
-20°C 1 month ) [5][6]
medium-term storage.

For short-term
4°C (refrigerated) Up to 35 days* storage, protected [7]
from light.

*Note: The 35-day stability at 4°C was determined for a 5 mg/mL Furosemide (non-deuterated)

solution in polypropylene syringes, but provides a useful reference for short-term storage
conditions[7]. Always protect solutions from light to prevent photodegradation.

Conclusion

This protocol provides a comprehensive guide for the accurate and safe preparation of a
Furosemide-d5 stock solution for use in research and analytical applications. Adherence to
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these steps, particularly regarding accurate measurements and proper storage conditions, will
ensure the reliability of the stock solution and contribute to the generation of high-quality,
reproducible data in subsequent experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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